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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507 Get Quote

For researchers and scientists handling Carsalam, a non-steroidal anti-inflammatory

compound, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of Carsalam waste, aligning with general laboratory hazardous

waste protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. Handle Carsalam in

a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or

aerosols. In case of a spill, contain the material with an inert absorbent and dispose of it as

hazardous waste.

Hazard Statement: Harmful if swallowed.

Precautionary Statements:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

IF SWALLOWED: Get medical help.

Rinse mouth.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1662507?utm_src=pdf-interest
https://www.benchchem.com/product/b1662507?utm_src=pdf-body
https://www.benchchem.com/product/b1662507?utm_src=pdf-body
https://www.benchchem.com/product/b1662507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
For quick reference, the key chemical and physical properties of Carsalam are summarized in

the table below.

Property Value

Molecular Formula C₈H₅NO₃

Molecular Weight 163.13 g/mol

Appearance Off-white to light brown crystalline powder

Melting Point 228-232 °C

Solubility Soluble in DMSO

Storage
Store at 0-8 °C in a dry, cool, and well-ventilated

place

Step-by-Step Disposal Protocol
The proper disposal of Carsalam waste should be managed through a licensed hazardous

waste disposal service. The following steps outline the procedure for collecting and preparing

Carsalam waste for disposal.

1. Waste Identification and Segregation:

Identify all waste containing Carsalam, including unused product, contaminated labware

(e.g., vials, pipette tips), and spill cleanup materials.

Segregate Carsalam waste from other waste streams to prevent cross-contamination and

ensure proper disposal. Do not mix with incompatible materials.

2. Container Management:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container for collecting

Carsalam waste. The container must be compatible with the chemical.

Ensure the container is kept securely closed except when adding waste.
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3. Labeling:

Label the waste container with the words "Hazardous Waste" and the full chemical name

"Carsalam".

Include the date when the waste was first added to the container.

4. Storage:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to prevent spills.

5. Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of Carsalam down the drain or in the regular trash.

Experimental Protocol for Empty Container Disposal
Empty containers that previously held Carsalam must also be disposed of properly.

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., acetone or ethanol)

three times.

Collect Rinsate: Collect the rinsate as hazardous waste and add it to the designated

Carsalam waste container.

Deface Label: Completely remove or deface the original product label on the empty

container.

Final Disposal: Once triple-rinsed and the label is defaced, the container can typically be

disposed of as non-hazardous waste, in accordance with institutional guidelines.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Carsalam.

Carsalam Disposal Workflow

Identify Carsalam Waste
(Unused product, contaminated labware)

Segregate from Other Waste Streams

Use Designated Hazardous Waste Container

Label Container Clearly
('Hazardous Waste', 'Carsalam', Date)

Store Securely in a Designated Area

Arrange for Professional Disposal

Follow All Applicable Regulations
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Caption: Logical workflow for the proper disposal of Carsalam waste.

To cite this document: BenchChem. [Proper Disposal of Carsalam: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662507#carsalam-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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